2-(benzylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]acetamide
• InChI: InChI=1S/C20H22N2O2S/c1-22-10-9-16-11-17(7-8-18(16)22)19(23)12-21-20(24)14-25-13-15-5-3-2-4-6-15/h2-11,19,23H,12-14H2,1H3,(H,21,24)
• InChI Key: ORMCOWAGCNQANC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(CNC(=O)CSCC3=CC=CC=C3)O
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

2-(benzylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide, also known as BTEA, is a chemical compound that has been used in scientific research for its potential therapeutic properties. BTEA is a derivative of indole-3-acetic acid, a natural plant hormone, and has been shown to have anti-inflammatory and anticancer properties. In

Scientific Research Applications

Antimicrobial and Antioxidant Properties

• Antimicrobial and Antioxidant Activities : A study by Naraboli and Biradar (2017) explored compounds similar to 2-(benzylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide, revealing potent antimicrobial activity against various bacteria and fungi, alongside strong antioxidant properties. This underscores the compound's potential in addressing microbial infections and oxidative stress-related issues (Naraboli & Biradar, 2017).

Synthesis and Molecular Studies

• Synthesis and Structural Characterization : Research by Gang et al. (2013) involved the isolation of indole alkaloids, similar in structure to 2-(benzylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide, from marine bacteria. These findings contribute to understanding the synthesis pathways and molecular structures of such compounds (Gang et al., 2013).

Pharmacological Potential

• Inhibitory Activity Against ACAT-1 : Shibuya et al. (2018) identified a compound structurally related to 2-(benzylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT-1). This discovery highlights its potential use in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Chemical Synthesis Techniques

• Chemical Synthesis Methods : The work of Maklakov et al. (2002) and Saito et al. (2007) contributes to understanding the chemical synthesis techniques applicable to indole derivatives, which are structurally related to 2-(benzylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide. These methods are crucial for producing such compounds in a laboratory setting (Maklakov et al., 2002); (Saito et al., 2007).

Potential in Antiallergic Applications

• Antiallergic Compounds : Research by Menciu et al. (1999) on N-(pyridin-4-yl)-(indol-3-yl)acetamides, closely related to 2-(benzylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide, shows promising antiallergic properties. This suggests potential applications in developing novel treatments for allergic reactions (Menciu et al., 1999).